![molecular formula C20H25N5O4 B2408290 7-(3-(allyloxy)-2-hydroxypropyl)-3-methyl-8-(phenethylamino)-1H-purine-2,6(3H,7H)-dione CAS No. 887868-21-5](/img/structure/B2408290.png)
7-(3-(allyloxy)-2-hydroxypropyl)-3-methyl-8-(phenethylamino)-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-(3-(allyloxy)-2-hydroxypropyl)-3-methyl-8-(phenethylamino)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H25N5O4 and its molecular weight is 399.451. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
New [c,d]-Fused Purinediones Synthesis : Compounds related to your chemical of interest have been synthesized through multi-step processes, revealing significant potential in organic chemistry for creating complex purine structures. For example, 2-Alkyl- or 2-aryl-9-methyl-4,5-dihydro-6H,8H-pyrimido[1,2,3-cd]purine-8,10(9H)-diones were obtained via a four-step synthesis, illustrating the compound's utility in intricate organic syntheses (Šimo, Rybár, & Alföldi, 1995).
Crystal Structure Elucidation : The crystal structure of similar compounds has been explored, providing insights into their molecular conformation and potential interactions. This is critical in understanding the physical and chemical properties of these substances for further application (Karczmarzyk, Karolak-Wojciechowska, & Pawłowski, 1995).
Pharmaceutical Applications
Antidepressant Properties : Derivatives of these compounds have shown antidepressant activities. For instance, 3-Methyl-7-(1,1-dioxothietan-3-yl)-8-cyclohexylamino-1-ethyl-1H-purine-2,6(3H,7H)-dione exhibited antidepressant activity at specific doses, highlighting the compound's potential in pharmacological applications (Khaliullin, Shabalina, Davlyatova, & Valeeva, 2018).
Cardiovascular Activity : Certain derivatives were synthesized and tested for their electrocardiographic, antiarrhythmic, and hypotensive activity. This suggests the utility of these compounds in developing treatments for cardiovascular conditions (Chłoń-Rzepa et al., 2004).
Chemical Reactions and Interactions
Novel Reaction Products : The reaction of similar compounds with other chemicals in specific conditions has led to the formation of unusual products. These findings are important for understanding the reactivity and potential applications of these compounds in synthetic chemistry (Khaliullin & Shabalina, 2020).
Photolysis in Synthesis : The use of photolysis in synthesizing xanthine derivatives, including those related to your compound, shows its potential in innovative synthetic methods. This approach can lead to novel derivatives with potential applications in various fields (Han, Bonnet, & Van Der Westhuizen, 2008).
Properties
IUPAC Name |
7-(2-hydroxy-3-prop-2-enoxypropyl)-3-methyl-8-(2-phenylethylamino)purine-2,6-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N5O4/c1-3-11-29-13-15(26)12-25-16-17(24(2)20(28)23-18(16)27)22-19(25)21-10-9-14-7-5-4-6-8-14/h3-8,15,26H,1,9-13H2,2H3,(H,21,22)(H,23,27,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQWQTMQZNQRFHX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)NCCC3=CC=CC=C3)CC(COCC=C)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N5O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.